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Compound of Interest

Compound Name: 2-Bromo-5-fluoroterephthalic acid

CAS No.: 1245807-64-0

Cat. No.: B089992

Get Quote

Executive Summary
2-Bromo-5-fluoroterephthalic acid (CAS: 1245807-64-0) is a high-value, halogenated

dicarboxylic acid derivative primarily utilized as a reticular linker in the synthesis of Metal-

Organic Frameworks (MOFs) and as a scaffold in pharmaceutical intermediate chemistry.[1][2]

[3][4] Its dual-halogen substitution (Bromine and Fluorine) at the 2- and 5-positions of the

terephthalate core induces unique steric and electronic effects, critical for tuning pore aperture

sizes in MOFs and modulating binding affinities in medicinal chemistry.

This guide provides a rigorous technical framework for the handling, storage, and lifecycle

management of this compound. Unlike generic organic acids, the handling of 2-Bromo-5-
fluoroterephthalic acid requires strict adherence to protocols that prevent hydrolytic

degradation and trace metal contamination, both of which can catastrophically fail downstream

MOF crystallization or catalytic cycles.

Part 1: Physicochemical Profile & Critical Data[5]
Understanding the physical properties is the first line of defense in establishing safety and

integrity.
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Property Data Specification

Chemical Name 2-Bromo-5-fluoroterephthalic acid

CAS Registry Number 1245807-64-0

Molecular Formula C₈H₄BrFO₄

Molecular Weight 263.02 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Acidity (pKa)
~3.5 (estimate for benzoic acid derivatives);

Acidic functionality

Melting Point >250 °C (Decomposition likely prior to melting)

Part 2: Hazard Assessment & Safety Framework
GHS Classification & Causality
The compound is classified under GHS standards primarily as an irritant. However, the

mechanism of hazard extends beyond simple irritation due to its halogenated nature.

Skin/Eye Irritation (H315/H319): The free carboxylic acid groups (

) readily protonate tissue surfaces, leading to chemical burns upon prolonged contact. The
fluorine substituent increases the acidity of the ring protons, potentially enhancing local
irritation compared to non-fluorinated analogs.

Respiratory Irritation (H335): As a fine powder, inhalation poses a significant risk. In the

lungs, the acidic environment can facilitate the solubilization of the compound, leading to

acute bronchial irritation.

Engineering Controls[8]
Primary Barrier: All weighing and transfer operations must occur within a Class II, Type A2

Biosafety Cabinet or a chemical fume hood with a face velocity of >100 fpm.
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Static Control: Halogenated aromatic powders are prone to static charge accumulation. Use

an ionizing air blower or anti-static gun during weighing to prevent "flying powder" events

which compromise containment.

Part 3: Storage Protocols: Preserving
Stoichiometric Integrity
For applications in MOF synthesis, the purity of the linker determines the crystallinity of the final

framework. Moisture adsorption is the primary failure mode, as it alters the effective molecular

weight, leading to non-stoichiometric metal-to-linker ratios.

Storage Logic Diagram
The following decision tree outlines the storage logic to maximize shelf-life and chemical

integrity.
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Received 2-Bromo-5-fluoroterephthalic Acid

Inspect Manufacturer Seal

Has container been opened?

Long-Term Storage Strategy

No (Unopened)

Active Use / Weighing

Yes (In Use)

Environment: Cool, Dry, Dark
(< 25°C, < 30% RH)

Container: Amber Glass Vial
with PTFE-lined cap

Secondary: Desiccator Cabinet
(Silica Gel or Ar purge)

Action: Backfill headspace with N2/Ar
before resealing

Return to Storage

Click to download full resolution via product page
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Figure 1: Decision logic for the storage of halogenated terephthalic acid derivatives to prevent

hydrolysis and photodegradation.

Protocol Specifications
Container Compatibility: Use Amber Glass vials. The bromine substituent can be

photosensitive; UV exposure may lead to slow debromination or radical formation over

months.

Headspace Management: After every use, the container headspace should be purged with

dry Nitrogen or Argon. This prevents atmospheric moisture from adsorbing onto the crystal

lattice.

Temperature: Ambient storage (15–25°C) is generally sufficient. Refrigeration is not

recommended unless the container is perfectly sealed, as condensation upon warming can

introduce more moisture than ambient storage.

Part 4: Handling & Operational Workflows
The "Zero-Contamination" Weighing Workflow
In drug discovery and MOF synthesis, cross-contamination is unacceptable. The following

workflow ensures operator safety and sample purity.

Step-by-Step Methodology
PPE Donning: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles. A

P95 respirator is advised if handling outside a fume hood (not recommended).

Equilibration: Allow the container to reach room temperature before opening to prevent

condensation.

Static Neutralization: Aim an anti-static gun at the powder for 5 seconds before inserting a

spatula. This prevents the powder from repelling off the spatula due to triboelectric charging.

Transfer: Use a stainless steel or PTFE-coated spatula. Avoid iron-based tools if the

downstream application is metal-sensitive (e.g., catalysis).

Dissolution:
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Preferred Solvents: DMF (Dimethylformamide), DEF, or DMSO.

Note: Dissolution may be slow at room temperature. Mild heating (40–50°C) and

sonication are standard protocols to ensure complete homogeneity before adding metal

salts.

Operational Logic Diagram

Start Operation Don PPE:
Nitrile Gloves + Goggles Transfer to Fume Hood Static Neutralization Weighing (Analytical Balance)

Solubilization (DMF/DMSO)
+ SonicationProduct

Solid Waste Disposal

Contaminated Wipes

Click to download full resolution via product page

Figure 2: Operational workflow for safe handling and solubilization.

Part 5: Emergency Response & Waste Disposal
Spill Management

Dry Spill: Do not sweep vigorously, as this creates dust. Cover the spill with a damp paper

towel to suppress dust, then scoop into a waste container.

Wet Spill (Solution): Absorb with an inert material (vermiculite or sand). Neutralize with a

dilute sodium bicarbonate solution if the spill is significant, then dispose.

Disposal Compliance
Classification: Halogenated organic waste.

Protocol: Do not dispose of down the drain. Collect in a dedicated "Halogenated Organic

Solvents/Solids" waste stream. Incineration is the standard disposal method, but it must be

done at a facility equipped with scrubbers to handle HF and HBr byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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